Cas no 61318-91-0 (Sulconazole mononitrate)

• Product Name: Sulconazole mononitrate
• CAS No: 61318-91-0
• MF: C₁₈H₁₆Cl₃N₃O₃S
• MW: 460.761940002441
• MDL: MFCD00058163
• CID: 93491
• PubChem ID: 329751162
• Update Time: 2025-05-20

Sulconazole mononitrate Chemical and Physical Properties

Names and Identifiers

• 1-(2-((4-Chlorobenzyl)thio)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole nitrate
• 1-[2-(4-Chlorobenzylthio)-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole nitrate
• Sulconazole Nitrate
• Exelderm
• Myk
• SULCONAZOLE NITRATE SALT
• Sulcosyn
• 1-(2-[p-Chlorobenzylthio]-2-[2,4-dichlorophenyl]ethyl)-1H-imidazole
• 1-[2-[(4-Chlorobenzyl)thio]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole Nitrate
• RS 44872
• Sulconazole mononitrate
• sulconazle nitrate
• Sulconazole (nitrate)
• MLS000028611
• SMR000058734
• (+-)-1-(2,4-Dichloro-beta-((4-chlorobenzyl)thio)phenethyl)imida
• (±)-Sulconazole mononitrate
• RS 44872-00-10-3
• NSC757849
• U0112
• NCGC00018250-06
• (+/-)-Sulconazole (mononitrate)
• SW196439-3
• MFCD00058163
• KS-1471
• CAS-61318-91-0
• 1H-Imidazole, 1-(2-(((4-chlorophenyl)methyl)thio)-2-(2,4-dichlorophenyl)ethyl)-, mononitrate, (+-)-
• 1-[2-[(4-chlorophenyl)methylsulfanyl]-2-(2,4-dichlorophenyl)ethyl]imidazole; nitric acid
• CHEBI:9326
• (+/-)-1-(2,4-DICHLORO-.BETA.-((P-CHLOROBENZYL)THIO)PHENETHYL)IMIDAZOLE MONONITRATE
• 1H-IMIDAZOLE, 1-(2-(((4-CHLOROPHENYL)METHYL)THIO)-2-(2,4-DICHLOROPHENYL)ETHYL)-, MONONITRATE, (+/-)-
• 1-[2-[(4-chlorophenyl)methylsulfanyl]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid
• (+-)-1-(2,4-Dichloro-beta-((p-chlorobenzyl)thio)phenethyl)imidazole mononitrate
• 61318-91-0
• 82382-23-8
• Sulconazole (mononitrate)
• A833159
• (+-)-1-(2,4-Dichloro-beta-((4-chlorobenzyl)thio)phenethyl)imidazole nitrate
• Sulconazole nitrate [USAN:USP:JAN]
• Sulconazole nitrate (USAN:USP:JAN)
• HMS2097B21
• Tox21_110671_1
• ()-Sulconazole (mononitrate)
• SULCONAZOLE NITRATE [MART.]
• SULCONAZOLE NITRATE [USP MONOGRAPH]
• SULCONAZOLE NITRATE [JAN]
• SR-01000000237
• Opera_ID_1591
• C18H16Cl3N3O3S
• 1T89100D5U
• ()-Sulconazole (nitrate)
• Exelderm (TN)
• A916203
• 1H-Imidazole, 1-[2-[[(4-chlorophenyl)methyl]thio]-2-(2,4-dichlorophenyl)ethyl]-, nitrate (1:1)
• SULCONAZOLE NITRATE [MI]
• NCGC00094911-02
• NCGC00094911-04
• RS-44872-00-10-3
• HMS3370H17
• DTXSID2045490
• NCGC00094911-01
• HMS2092H09
• Prestwick_128
• 1-[2-[(4-chlorophenyl)methylthio]-2-(2,4-dichlorophenyl)ethyl]imidazole; nitric acid
• MLS002222171
• CHEMBL1200348
• SULCONAZOLE NITRATE [USAN]
• BCP15962
• NSC-757849
• 1-(2-(4-chlorobenzylthio)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole nitrate
• NCGC00094911-03
• SULCONAZOLENITRATESALT
• Q27252867
• HMS1570B21
• 1H-Imidazole, 1-(2-(((4-chlorophenyl)methyl)thio)-2-(2,4-dichlorophenyl)ethyl)-, Mononitrate,(+-)-
• SULCONAZOLE NITRATE [ORANGE BOOK]
• SULCONAZOLE NITRATE (USP MONOGRAPH)
• FT-0659334
• (+/-)-1-(2,4-DICHLORO-beta-((P-CHLOROBENZYL)THIO)PHENETHYL)IMIDAZOLE MONONITRATE
• s4120
• 1H-Imidazole, 1-[2-[[(4-chlorophenyl)methyl]thio]-2-(2,4-dichlorophenyl)ethyl]-, nitrate (9CI)
• Pharmakon1600-01501148
• SULCONAZOLE NITRATE [USP-RS]
• DTXCID0025490
• HMS3714B21
• Sulconazole nitrate (JAN/USP)
• NSC 757849
• HMS500K22
• SULCONAZOLE NITRATE [VANDF]
• NCGC00016898-01
• RS-44872-00-1O-3
• UNII-1T89100D5U
• SR-01000000237-4
• SCHEMBL36906
• SULCONAZOLE NITRATE (MART.)
• HY-B1460
• SULCONAZOLE NITRATE (USP-RS)
• D00886
• SR-01000000237-2
• HMS2232B18
• MLS001146948
• HMS1921L03
• (+/-)-Sulconazole (nitrate)
• CS-0013167
• RS-44872
• CCG-39015
• Tox21_110671
• SPECTRUM1501148
• 61318-91-0 (NITRATE)
• AKOS015897482
• SULCONAZOLE NITRATE [WHO-DD]
• HMS3652C18
• Sulconazole nitrate (1:x)
• AC-26451
• Sulconazolenitrate
• DA-58161
• DA-67836
• CRKGMGQUHDNAPB-UHFFFAOYSA-N
• A12688

• MDL： MFCD00058163
• Inchi： 1S/C18H15Cl3N2S.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4)
• InChI Key： CRKGMGQUHDNAPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN1C=NC=C1)SCC1C=CC(=CC=1)Cl)Cl.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 458.99800
• Monoisotopic Mass: 458.997796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Melting Point: 130.5-132 ºC
• PSA: 109.17000
• LogP: 6.69350
• Merck: 8893

Sulconazole mononitrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：NI4475000
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Other Chemical Reagents

Additional information on Sulconazole mononitrate

Sulconazole Mononitrate: A Comprehensive Overview

Sulconazole mononitrate, also known as CAS No. 61318-91-0, is a highly potent antifungal agent that has garnered significant attention in the medical and pharmaceutical communities. This compound is primarily used in the treatment of various fungal infections, particularly those affecting the skin and nails. Its unique chemical structure and mechanism of action make it a valuable addition to the arsenal of antifungal therapies available today.

The Sulconazole mononitrate molecule is characterized by its ability to inhibit the synthesis of ergosterol, a crucial component of fungal cell membranes. This inhibition leads to the disruption of fungal cell integrity and ultimately results in cell death. Recent studies have highlighted the compound's efficacy against a wide range of dermatophytes, including Trichophyton and Candida species, which are common causes of skin and nail infections.

One of the key advantages of Sulconazole mononitrate is its excellent penetration into keratinized tissues, such as nails and skin. This property makes it particularly effective in treating onychomycosis, a condition characterized by fungal infections of the toenails or fingernails. Clinical trials have demonstrated that topical formulations containing Sulconazole mononitrate can achieve high cure rates with minimal side effects, making it a preferred choice for both patients and healthcare providers.

Recent advancements in the synthesis and formulation of Sulconazole mononitrate have further enhanced its therapeutic potential. For instance, researchers have developed novel delivery systems, such as lipid nanoparticles and hydrogels, to improve the drug's stability and bioavailability. These innovations are expected to expand the range of applications for Sulconazole mononitrate, potentially including its use in treating more severe or resistant fungal infections.

In addition to its antifungal properties, Sulconazole mononitrate has shown promise in combating bacterial infections caused by methicillin-resistant Staphylococcus aureus (MRSA). Studies conducted in 2023 have revealed that this compound exhibits synergistic effects when combined with conventional antibiotics, suggesting its potential role in addressing the growing problem of antibiotic resistance.

The global market for antifungal agents is experiencing steady growth, driven by increasing awareness of fungal infections and the development of innovative therapeutic options. In this context, Sulconazole mononitrate has emerged as a key player due to its efficacy, safety profile, and versatility in formulation. Pharmaceutical companies are actively exploring new indications for this compound, including its use in prophylactic treatments for immunocompromised patients.

From a regulatory perspective, Sulconazole mononitrate has been approved by major health authorities worldwide for use in both prescription and over-the-counter formulations. Its widespread acceptance is a testament to its robust safety profile and lack of significant adverse effects when used as directed. However, ongoing research is focused on optimizing dosing regimens and minimizing any potential risks associated with long-term use.

In conclusion, Sulconazole mononitrate (CAS No. 61318-91-0) stands out as a critical antifungal agent with a broad spectrum of applications. Its ability to target fungal infections effectively while maintaining a favorable safety profile makes it an indispensable tool in modern dermatology and infectious disease management. As research continues to uncover new insights into its mechanisms and potential uses, Sulconazole mononitrate is poised to play an even greater role in improving patient outcomes worldwide.